(Z)-3-(methoxycarbonyl)-4-(pyridin-3-yl)but-3-enoic acid

• IUPAC Name: (Z)-3-methoxycarbonyl-4-pyridin-3-ylbut-3-enoic acid
• InChI: InChI=1S/C11H11NO4/c1-16-11(15)9(6-10(13)14)5-8-3-2-4-12-7-8/h2-5,7H,6H2,1H3,(H,13,14)/b9-5-
• InChI Key: FZOMEEPZIQGXTL-UITAMQMPSA-N
• Canonical SMILES: COC(=O)C(=CC1=CN=CC=C1)CC(=O)O
• Isomeric SMILES: COC(=O)/C(=C\C1=CN=CC=C1)/CC(=O)O
• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol

Description

(Z)-3-(Methoxycarbonyl)-4-(pyridin-3-yl)but-3-enoic acid, also known as (Z)-3-methoxycarbonyl-4-pyridinylbutanoic acid, is a carboxylic acid containing both a methoxycarbonyl and a pyridin-3-yl group. It is an important organic compound used in many scientific research applications, such as in the synthesis of pharmaceuticals and other compounds.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : The reaction between 2-pyridylamides of Z-4-aryl-2-hydroxy-4-oxobut-2-enoic acids with diazomethane leads to the synthesis of 3-(2-aryl-2-oxoethyl)-3-methoxy-2-oxo-2,3-dihydroimidazo[1,2-a]pyridines, which form hydrochlorides with hydrochloric acid. This process demonstrates the utility of (Z)-3-(methoxycarbonyl)-4-(pyridin-3-yl)but-3-enoic acid in synthesizing complex heterocyclic compounds (Aliev et al., 2007).

• Divergent and Solvent-Dependent Reactions : The compound has been used in the divergent synthesis of various organic molecules like 5,6-dihydro-4H-pyridazines and 1-amino-pyrroles. The reaction pathway can vary significantly based on the choice of solvents and temperature, showcasing the versatility of this compound in organic synthesis (Rossi et al., 2007).

• Structural Studies : The compound has been studied for its structural properties, like in the case of (E) and (Z) isomers of 3-(benzoxazol-2-yl)prop-2-enoic acid, where differences in molecular structure like planarity and orthogonality of various groups were observed. This helps in understanding the detailed molecular structure of related compounds (Trujillo-Ferrara et al., 2004).

• Coordination Chemistry : This compound is also significant in the study of coordination chemistry. For example, hexadentate picolinic acid-based bispidine ligands were synthesized and their coordination with various metal ions like CuII and NiII was studied. This is crucial for developing a deeper understanding of metal-ligand interactions (Comba et al., 2016).